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Compound of Interest

4-(Methoxymethyl)piperidine-1-
Compound Name:
sulfonyl chloride

CAS No.: 1243250-01-2

Cat. No.: B580869

Get Quote

Executive Summary

4-(Methoxymethyl)piperidine-1-sulfonyl chloride (CAS 1243250-01-2) is a specialized
heterocyclic building block used primarily in the synthesis of sulfonamide-based
pharmaceuticals. As a sulfonyl chloride, it functions as a "hard" electrophile.

Critical Operational Insight: Researchers often request "solubility data" for this class of
compounds expecting a standard aqueous solubility table. However, solubility cannot be
decoupled from stability for sulfonyl chlorides. While the compound is technically "soluble” in
water and alcohols, it undergoes rapid hydrolytic or solvolytic decomposition in these media.

This guide defines the Operational Solubility Profile—identifying solvents that dissolve the
compound without degrading its structural integrity—and provides a validated protocol for its
use in synthesis.

Physicochemical Profile
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Before handling, the physical state and lipophilicity must be understood to select appropriate

extraction and purification solvents.

Property Value | Description Source/Note
CAS Number 1243250-01-2 Unique Identifier
Molecular Formula C7H14CINOsS

Molecular Weight 227.71 g/mol

Viscous Oil or Low-Melting

Physical State .
Solid

Analogous to 4-methyl

derivatives

Predicted LogP ~1.2-1.8

Lipophilic; prefers organic

layers

2-8°C, Inert Atmosphere

Storage
(Ar/N2)

Moisture sensitive

Solvent Compatibility & Reactivity Data[2]

The following table categorizes solvents based on Chemical Compatibility rather than simple

dissolution.

Operational Solubility Matrix
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Solvent Class

Specific
Solvent

Solubility
Status

Stability
Status

Application
Recommendati
on

Chlorinated

Dichloromethane
(DCM)

High

Stable

Primary Choice.
Excellent for
synthesis and
liquid-liquid
extraction.

Chlorinated

Chloroform
(CHCIs)

High

Stable

Good alternative;
ensure it is
ethanol-free
(stabilizers can

react).

Ethers

THF (Anhydrous)

High

Stable

Excellent for
reactions
requiring higher
polarity than
DCM.

Ethers

Diethyl Ether /
MTBE

Moderate

Stable

Good for
precipitation or
washing crude

solids.

Polar Aprotic

DMF / DMAc

High

Stable

Use for reactions
with poor
nucleophiles.
Must be

anhydrous.

Protic

Water

Soluble

(Transient)

Unstable

AVOID. Rapid
hydrolysis to
sulfonic acid (R-
SOsH) and HCI.

Alcohols

Methanol /
Ethanol

Soluble

Unstable

AVOID. Reacts

to form sulfonate
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esters (R-SOa2-
OR)).

Used as
reagents/scaven
. - . . gers, not bulk
Amines Pyridine / EtsN High Reactive
solvents
(exothermic

complexation).

Mechanistic Insight: The Hydrolysis Trap

When dissolved in water, the sulfur atom undergoes nucleophilic attack by oxygen, displacing
the chloride. This is autocatalytic; the generated HCI further catalyzes the degradation.

Reaction: R-SO2C| + H20 - R-S0OszH + HCI

Visualizing Reactivity Pathways

The diagram below illustrates the divergent pathways based on solvent choice. The goal of any
protocol is to force the Aminolysis pathway while suppressing Hydrolysis.
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Figure 1: Divergent reactivity pathways. Green indicates the target synthetic route; red and
yellow indicate decomposition pathways triggered by incorrect solvent selection.

Validated Experimental Protocol
This protocol is designed to maximize yield by mitigating moisture sensitivity.

Objective: Synthesis of a sulfonamide derivative from 4-(methoxymethyl)piperidine-1-
sulfonyl chloride.

Reagents

o Substrate: 4-(Methoxymethyl)piperidine-1-sulfonyl chloride (1.0 equiv)
e Nucleophile: Primary or Secondary Amine (1.1 equiv)
o Base: Triethylamine (TEA) or DIPEA (1.5 — 2.0 equiv)

e Solvent: Dichloromethane (DCM), Anhydrous

Step-by-Step Methodology

e Preparation (Inert Environment):

o Flame-dry a round-bottom flask and purge with Nitrogen (N2) or Argon.

o Rationale: Eliminates atmospheric moisture that competes with the amine.
e Solvation:

o Dissolve the amine (1.1 equiv) and TEA (1.5 equiv) in anhydrous DCM.

o Cool the solution to 0°C using an ice bath.

o Rationale: Sulfonylation is exothermic.[1] Cooling prevents thermal decomposition and
controls the reaction rate.
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o Addition:
o Dissolve 4-(methoxymethyl)piperidine-1-sulfonyl chloride in a minimal volume of DCM.
o Add this solution dropwise to the amine mixture over 10-15 minutes.

o Rationale: Slow addition prevents localized heating and ensures the scavenger base
(TEA) neutralizes the generated HCI immediately.

e Monitoring:
o Allow to warm to Room Temperature (RT). Stir for 2—4 hours.
o Checkpoint: Monitor via TLC or LC-MS.
» Target Mass: MW of Amine + 227.71 - 36.46 (HCI).

= Common Artifact: If a peak at [M-CI+OH] is observed, water intrusion occurred
(hydrolysis).

o Workup (The "Quench"):
o Once starting material is consumed, add water to quench.[2]
o Note: At this stage, the reactive chloride is gone, so water is safe.

o Extract the organic layer (DCM). Wash with 0.1M HCI (to remove unreacted amine)
followed by Brine.

Quality Control: Solubility & Stability Testing

If you possess a stored sample and need to verify its integrity before use, do not use a
standard melting point test (decomposition may occur). Use this "Visual Solubility Check."
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Figure 2: Quality Control Decision Tree. Uses CDClIs to prevent hydrolysis during testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b580869?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

